Cas no 78398-36-4 ((1R)-1-(3,5-dimethoxyphenyl)ethan-1-ol)

• Product Name: (1R)-1-(3,5-dimethoxyphenyl)ethan-1-ol
• CAS No: 78398-36-4
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD22569966
• CID: 1795307
• PubChem ID: 93476234
• Update Time: 2025-04-21

(1R)-1-(3,5-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1r)-1-(3,5-dimethoxyphenyl)ethanol
• (R)-4-Hydroxy-5-methylfuran-2(5H)-one
• EINECS 245-294-3
• (R)-(+)-1-(3,5-dimethoxyphenyl)ethanol
• 2(5H)-FURANONE, 4-HYDROXY-5-METHYL-
• CTK8H7050
• 5-hydroxy-2-methylfuran-3-one
• Methyltetronic acid
• AC1L1LU8
• SureCN189744
• (R)-4-Hydroxy-5-methylfuran-2(5H)-one; EINECS 245-294-3; (R)-(+)-1-(3,5-dimethoxyphenyl)ethanol; 2(5H)-FURANONE, 4-HYDROXY-5-METHYL-; CTK8H7050; 5-hydroxy-2-methylfuran-3-one; Methyltetronic acid; AC1L1LU8; SureCN189744;
• (1R)-1-(3,5-dimethoxyphenyl)ethan-1-ol
• EN300-344158
• 78398-36-4

• MDL： MFCD22569966
• Inchi： 1S/C10H14O3/c1-7(11)8-4-9(12-2)6-10(5-8)13-3/h4-7,11H,1-3H3/t7-/m1/s1
• InChI Key： PZBLFTYDFZODAW-SSDOTTSWSA-N
• SMILES： O[C@H](C)C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes